2-chloro-N-{3-cyano-7,7-dimethyl-5-[2-(3-methylthiophen-2-yl)ethenyl]-6,7-dihydro-1-benzothiophen-2-yl}acetamide

• IUPAC Name: 2-chloro-N-[3-cyano-7,7-dimethyl-5-[(E)-2-(3-methylthiophen-2-yl)ethenyl]-6H-1-benzothiophen-2-yl]acetamide
• InChI: InChI=1S/C20H19ClN2OS2/c1-12-6-7-25-16(12)5-4-13-8-14-15(11-22)19(23-17(24)10-21)26-18(14)20(2,3)9-13/h4-8H,9-10H2,1-3H3,(H,23,24)/b5-4+
• InChI Key: MFGPMKJEOBHZBD-SNAWJCMRSA-N
• Canonical SMILES: CC1=C(SC=C1)C=CC2=CC3=C(C(C2)(C)C)SC(=C3C#N)NC(=O)CCl
• Isomeric SMILES: CC1=C(SC=C1)/C=C/C2=CC3=C(C(C2)(C)C)SC(=C3C#N)NC(=O)CCl
• Molecular Formula: C20H19ClN2OS2
• Molecular Weight: 403.0 g/mol

Description

2-chloro-N-{3-cyano-7,7-dimethyl-5-[2-(3-methylthiophen-2-yl)ethenyl]-6,7-dihydro-1-benzothiophen-2-yl}acetamide is a useful research compound. Its molecular formula is C20H19ClN2OS2 and its molecular weight is 402.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

One of the foundational applications of 2-chloro-N-{3-cyano-7,7-dimethyl-5-[2-(3-methylthiophen-2-yl)ethenyl]-6,7-dihydro-1-benzothiophen-2-yl}acetamide involves its synthesis and involvement in various chemical reactions. For instance, the reaction of 2-chloro-N, N-dimethyl-2-(phenylthio) acetamide with styrene in the presence of stannic chloride leads to the production of benzothiopyrans, showcasing the compound's utility in creating complex chemical structures through cationic polar cycloadditions (Ishibashi et al., 1985). Additionally, the compound's role in the synthesis of radiolabeled herbicides and safeners for herbicides, such as acetochlor and R-29148, underlines its importance in the development of agricultural chemicals (Latli & Casida, 1995).

Photovoltaic and Electronic Applications

Research into benzothiazolinone acetamide analogs, including those structurally related to 2-chloro-N-{3-cyano-7,7-dimethyl-5-[2-(3-methylthiophen-2-yl)ethenyl]-6,7-dihydro-1-benzothiophen-2-yl}acetamide, has demonstrated their potential in photovoltaic efficiency modeling. These compounds exhibit good light harvesting efficiency and free energy of electron injection, making them suitable for use in dye-sensitized solar cells (DSSCs). This indicates a promising avenue for utilizing these compounds in renewable energy technologies (Mary et al., 2020).

Mechanism of Action

Target of Action

It is suggested that the compound interacts with a number of lipophilic amino acids such as leu4607, ile406, ala410 .

Mode of Action

It is known that the compound has a high binding energy, suggesting a strong interaction with its targets . This interaction could lead to changes in the function of the target proteins, affecting cellular processes.

Biochemical Pathways

It is known that the compound has activity against invertebrate pests . This suggests that it may affect pathways related to the nervous system or other essential physiological processes in these organisms.

Result of Action

Given its activity against invertebrate pests , it can be inferred that the compound likely causes mortality or other detrimental effects in these organisms.